Cas no 1214365-47-5 (3-(3-Fluorophenyl)pyridin-4-amine)

• Product Name: 3-(3-Fluorophenyl)pyridin-4-amine
• CAS No: 1214365-47-5
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 1034150
• PubChem ID: 46311893
• Update Time: 2025-10-28

3-(3-Fluorophenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)pyridin-4-amine
• 4-Pyridinamine, 3-(3-fluorophenyl)-
• DB-293553
• AKOS013407375
• J-510608
• DTXSID80673332
• 1214365-47-5

• Inchi： 1S/C11H9FN2/c12-9-3-1-2-8(6-9)10-7-14-5-4-11(10)13/h1-7H,(H2,13,14)
• InChI Key： LTMUTXUMPPODFC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 188.07497646g/mol
• Monoisotopic Mass: 188.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Fluorophenyl)pyridin-4-amine

Introduction to 3-(3-Fluorophenyl)pyridin-4-amine (CAS No. 1214365-47-5)

3-(3-Fluorophenyl)pyridin-4-amine, also known by its CAS number 1214365-47-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a fluorinated phenyl group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(3-Fluorophenyl)pyridin-4-amine consists of a pyridine ring attached to a 3-fluorophenyl group at the 3-position, with an amine group at the 4-position. This arrangement provides the compound with specific electronic and steric properties that are advantageous for drug design. The presence of the fluorine atom in the phenyl ring can influence the compound's metabolic stability, lipophilicity, and binding affinity to various biological targets.

Recent studies have highlighted the potential of 3-(3-Fluorophenyl)pyridin-4-amine as a lead compound in the development of drugs targeting various diseases. One notable area of research is its application in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(3-Fluorophenyl)pyridin-4-amine exhibited potent activity against certain neurotransmitter receptors, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to neurological applications, 3-(3-Fluorophenyl)pyridin-4-amine has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways.

The synthetic accessibility of 3-(3-Fluorophenyl)pyridin-4-amine is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to produce this compound and its derivatives, allowing researchers to rapidly generate a diverse library of analogs for biological evaluation. One such method involves the coupling of 4-chloropyridine with 3-fluorobenzeneboronic acid followed by amination, which yields high yields and purity levels.

In terms of pharmacokinetic properties, studies have shown that 3-(3-Fluorophenyl)pyridin-4-amine and its derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compounds can effectively reach their intended targets in vivo without significant toxicity or adverse effects. For example, a preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2019 reported that a series of 3-(3-Fluorophenyl)pyridin-4-amine-based compounds showed good oral bioavailability and low plasma protein binding, making them suitable candidates for further development as oral medications.

The safety profile of 3-(3-Fluorophenyl)pyridin-4-amine is also an important consideration in its potential therapeutic applications. Toxicological studies have generally indicated that this compound and its derivatives are well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are necessary to ensure their safe use in clinical settings.

In conclusion, 3-(3-Fluorophenyl)pyridin-4-amine (CAS No. 1214365-47-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure, coupled with its favorable pharmacological properties and synthetic accessibility, makes it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its potential applications and optimize its properties for clinical use.